dihydropicrotoxinin
dihydropicrotoxinin
Brand Name:
Vulcanchem
CAS No.:
17617-46-8
VCID:
VC0097463
InChI:
InChI=1S/C15H18O6/c1-5(2)7-8-11(16)19-9(7)10-13(3)14(8,18)4-6-15(13,21-6)12(17)20-10/h5-10,18H,4H2,1-3H3/t6?,7?,8-,9?,10-,13-,14-,15?/m1/s1
SMILES:
CC(C)C1C2C3C4(C(C1C(=O)O2)(CC5C4(O5)C(=O)O3)O)C
Molecular Formula:
C15H18O6
Molecular Weight:
294.3 g/mol
dihydropicrotoxinin
CAS No.: 17617-46-8
Main Products
VCID: VC0097463
Molecular Formula: C15H18O6
Molecular Weight: 294.3 g/mol
CAS No. | 17617-46-8 |
---|---|
Product Name | dihydropicrotoxinin |
Molecular Formula | C15H18O6 |
Molecular Weight | 294.3 g/mol |
IUPAC Name | (1R,8S,12S,13R)-1-hydroxy-13-methyl-14-propan-2-yl-4,7,10-trioxapentacyclo[6.4.1.19,12.03,5.05,13]tetradecane-6,11-dione |
Standard InChI | InChI=1S/C15H18O6/c1-5(2)7-8-11(16)19-9(7)10-13(3)14(8,18)4-6-15(13,21-6)12(17)20-10/h5-10,18H,4H2,1-3H3/t6?,7?,8-,9?,10-,13-,14-,15?/m1/s1 |
Standard InChIKey | SJSFJVFGSPJGET-KJINDDCRSA-N |
Isomeric SMILES | CC(C)C1[C@@H]2C(=O)OC1[C@@H]3[C@@]4([C@]2(CC5C4(O5)C(=O)O3)O)C |
SMILES | CC(C)C1C2C3C4(C(C1C(=O)O2)(CC5C4(O5)C(=O)O3)O)C |
Canonical SMILES | CC(C)C1C2C3C4(C(C1C(=O)O2)(CC5C4(O5)C(=O)O3)O)C |
Synonyms | alpha-dihydropicrotoxinin dihydropicrotoxinin |
PubChem Compound | 122052 |
Last Modified | Nov 11 2021 |
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